Nordihydrocapsaicin

Specification

• CAS No.: 28789-35-7
• Molecular Formula: C17H27NO3
• Molecular Weight: 293.4 g/mol
• IUPAC Name: N-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methyloctanamide
• Standard InChI: InChI=1S/C17H27NO3/c1-13(2)7-5-4-6-8-17(20)18-12-14-9-10-15(19)16(11-14)21-3/h9-11,13,19H,4-8,12H2,1-3H3,(H,18,20)
• Standard InChI Key: VQEONGKQWIFHMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCC(=O)NCC1=CC(=C(C=C1)O)OC
• Melting Point: 60 - 61 °C

Introduction

Chemical Structure and Properties

Nordihydrocapsaicin (CAS No. 28789-35-7) is an alkaloid with the molecular formula C₁₇H₂₇NO₃ and a molecular weight of 293.4 g/mol. Structurally, it consists of a vanillyl group (4-hydroxy-3-methoxybenzyl) connected to a 7-methyloctanamide chain, giving it distinctive lipophilic properties. The compound is also known by several synonyms including norhydrocapsaicin, nordihydrocapsaic, and N-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methyl-octanamide.

The physicochemical properties of nordihydrocapsaicin are summarized in the following table:

Property	Value
Molecular Formula	C₁₇H₂₇NO₃
Molecular Weight	293.4 g/mol
Physical Appearance	Light brown to gray crystalline solid
Boiling Point	487.0±35.0 °C (Predicted)
Density	1.036±0.06 g/cm³ (20°C, 760 Torr)
Solubility	Soluble in chloroform and DMSO
Storage Temperature	2-8°C
pKa	9.76±0.20 (Predicted)
LogP	3.046 (estimated)

Table 1: Physicochemical properties of nordihydrocapsaicin

Nordihydrocapsaicin is typically isolated from red pepper sources and is available commercially as a high-purity (>99%) research compound that should be stored at 4°C, protected from light.

Natural Occurrence

Nordihydrocapsaicin naturally occurs in chili peppers (Capsicum species), where it contributes to the fruit's pungency or spiciness. It is found alongside other capsaicinoids, including capsaicin, dihydrocapsaicin, homodihydrocapsaicin, and homocapsaicin. Within this profile, capsaicin and dihydrocapsaicin are most abundant, accounting for approximately 90% of capsaicinoids in chili pepper fruit, while nordihydrocapsaicin represents a smaller but significant proportion.

The distribution and concentration of nordihydrocapsaicin vary depending on:

• Capsicum species and cultivar

• Growing conditions and environmental factors

• Fruit maturity and post-harvest processing

• Geographical location and cultivation practices

Analytical Detection Methods

Several analytical techniques are employed for detecting and quantifying nordihydrocapsaicin in various samples:

High-Performance Liquid Chromatography (HPLC)

HPLC is the most commonly used method for separating and quantifying capsaicinoids, including nordihydrocapsaicin. The technique typically involves:

• UV detection at 280 nm

• Characteristic retention time (shorter than capsaicin)

• Absorption spectrum in the UV region for peak identification

For quantification of nordihydrocapsaicin (N), the following equation can be applied:
N = (Pn/Ps)·(Cs/wt)·(100/0.95)·9300

Where:

• Pn is the peak area of nordihydrocapsaicin

• Ps is the peak area of the standard

• Cs is the concentration of the standard

• wt is the weight of the sample

This methodology enables researchers to accurately determine nordihydrocapsaicin levels in various pepper samples and commercial products, contributing to standardization efforts in the food industry and research settings.

Biological Mechanisms of Action

Nordihydrocapsaicin exerts its biological effects primarily through specific molecular interactions and signaling pathways:

TRPV1 Receptor Activation

Like other capsaicinoids, nordihydrocapsaicin primarily acts by activating the TRPV1 (transient receptor potential vanilloid 1) receptor, a non-selective cation channel predominantly expressed in sensory neurons. This activation leads to:

• Influx of Ca²⁺ and Na⁺ ions into cells

• Membrane depolarization

• Activation of calcium-dependent signaling cascades

This mechanism is responsible for the sensation of heat and pain experienced when consuming foods containing capsaicinoids.

Downstream Signaling Pathways

The activation of TRPV1 by nordihydrocapsaicin triggers several downstream signaling pathways:

Protein Kinase Activation

• Protein Kinase A (PKA)

• Protein Kinase C (PKC)

• CaMKII (Ca²⁺/calmodulin-dependent protein kinase II)

These kinases phosphorylate TRPV1 at multiple sites, leading to sensitization of the channel.

MAPK Pathway

Nordihydrocapsaicin influences the Mitogen-Activated Protein Kinase pathway through:

• Increased phosphorylation of p38 MAPK

• Activation of ERK1/2

Additional Pathways Affected

• PI3K/Akt Pathway: Activation of PI3K/Akt signaling

• NF-κB Pathway: Inhibition through reduced IκBα phosphorylation

• Calcium Signaling: Increased intracellular Ca²⁺ levels and activation of calmodulin

• Mitochondrial Effects: Alteration of NAD⁺/NADH ratio

• Estrogenic Signaling: Potential effects on estrogen-responsive gene expression

Safety Parameter	Information
GHS Symbol	GHS07
Signal Word	Warning
Hazard Statements	H302-H315-H319-H335
Precautionary Statements	P261-P305+P351+P338
HS Code	2939800000

Table 2: Safety classification of nordihydrocapsaicin

The hazard statements correspond to:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Recommended safety measures include using appropriate personal protective equipment (gloves, eye protection), avoiding skin and eye contact, and storing the compound at 2-8°C protected from light.

Manufacturer	Product Description	Package Size	Price (USD)
TRC	Nordihydrocapsaicin	25mg	$180
Usbiological	Nordihydrocapsaicin	5mg	$559
Biorbyt Ltd	Nordihydrocapsaicin 98%	10mg	$596.70
American Custom Chemicals	NORDIHYDROCAPSAICIN 95.00%	5mg	$750
American Custom Chemicals	NORDIHYDROCAPSAICIN 95.00%	10mg	$900

Table 3: Commercial availability of nordihydrocapsaicin (as of December 2021)

Current Research Trends

Research on nordihydrocapsaicin continues to evolve, with increasing interest in:

• Precise mechanisms of action beyond TRPV1 activation

• Comparative studies with other capsaicinoids to establish structure-activity relationships

• Development of novel extraction and purification techniques to improve yield

• Investigation of synergistic effects with other bioactive compounds

• Clinical applications in various therapeutic areas

The need for further research has prompted studies aimed at improving pepper farming techniques and developing novel applications in both food science and therapeutic contexts.